Cas no 1193748-70-7 ((3beta,7beta,23E)-25-methoxycucurbita-5,23-diene-3,7,29-triol)

(3beta,7beta,23E)-25-methoxycucurbita-5,23-diene-3,7,29-triol structure
1193748-70-7 structure
Product Name:(3beta,7beta,23E)-25-methoxycucurbita-5,23-diene-3,7,29-triol
CAS No:1193748-70-7
MF:C31H52O4
MW:488.742190361023
CID:2071720
PubChem ID:44555453
Update Time:2025-04-21

(3beta,7beta,23E)-25-methoxycucurbita-5,23-diene-3,7,29-triol Chemical and Physical Properties

Names and Identifiers

    • (3beta,7beta,23E)-25-methoxycucurbita-5,23-diene-3,7,29-triol
    • balsaminagenin B
    • (3S,4S,7S,8R,9S,10S,13R,14S,17R)-4-(hydroxymethyl)-17-((E,2R)-6-methoxy-6-methylhept-4-en-2-yl)-4,9,13,14-tetramethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthrene-3,7-diol
    • (3S,4S,7S,8R,9S,10S,13R,14S,17R)-4-(hydroxymethyl)-17-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-4,9,13,14-tetramethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
    • 1193748-70-7
    • CHEMBL592981
    • Inchi: 1S/C31H52O4/c1-20(10-9-14-27(2,3)35-8)21-13-15-31(7)26-24(33)18-23-22(11-12-25(34)29(23,5)19-32)28(26,4)16-17-30(21,31)6/h9,14,18,20-22,24-26,32-34H,10-13,15-17,19H2,1-8H3/b14-9+/t20-,21-,22-,24+,25+,26-,28+,29-,30-,31+/m1/s1
    • InChI Key: ZACSSZNPODCJNA-NOXBPOAZSA-N
    • SMILES: O[C@H]1C=C2[C@@](C)(CO)[C@H](CC[C@H]2[C@]2(C)CC[C@]3(C)[C@@H]([C@H](C)C/C=C/C(C)(C)OC)CC[C@@]3(C)[C@@H]21)O

Computed Properties

  • Exact Mass: 488.38656014Da
  • Monoisotopic Mass: 488.38656014Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 862
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 69.9Ų
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